Cas no 1250834-09-3 (1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde
• CAS No: 1250834-09-3
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 5187531
• Update Time: 2026-03-05

1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-Chlorophenyl)ethyl)-1H-pyrrole-2-carbaldehyde
• 1-[1-(4-Chloro-phenyl)-ethyl]-1H-pyrrole-2-carbaldehyde
• SB62998
• A908714
• 1H-Pyrrole-2-carboxaldehyde, 1-[1-(4-chlorophenyl)ethyl]-
• 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C13H12ClNO/c1-10(11-4-6-12(14)7-5-11)15-8-2-3-13(15)9-16/h2-10H,1H3
• InChI Key： DMTJFLUJBGCOJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)N1C=CC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.1
• Topological Polar Surface Area: 22

Additional information on 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde

Recent Advances in the Study of 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde (CAS: 1250834-09-3)

1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde (CAS: 1250834-09-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The compound's structure, featuring a pyrrole ring substituted with a 4-chlorophenyl group and an aldehyde functional group, suggests its potential as a versatile intermediate in the synthesis of more complex bioactive molecules. Recent synthetic methodologies have optimized the production of 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde, achieving higher yields and purity, which is critical for its application in drug discovery and development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In the realm of pharmacology, preliminary studies have demonstrated that 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde exhibits promising activity against specific molecular targets implicated in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to modulate enzyme activity and inhibit protein aggregation has been a focal point of recent research. Additionally, its potential as an anticancer agent has been explored, with findings indicating that it may induce apoptosis in certain cancer cell lines through mechanisms involving oxidative stress and mitochondrial dysfunction.

Further investigations into the compound's pharmacokinetics and toxicity profile are underway to assess its suitability for clinical development. Early in vivo studies have provided encouraging results, showing good bioavailability and minimal adverse effects at therapeutic doses. However, comprehensive toxicological assessments and long-term safety studies are required to fully evaluate its potential as a therapeutic agent.

In conclusion, 1-[1-(4-chlorophenyl)ethyl]-1H-pyrrole-2-carbaldehyde represents a promising candidate for further research in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject of study in the quest for novel treatments for neurodegenerative diseases and cancer. Continued efforts to optimize its synthesis, elucidate its mechanisms of action, and evaluate its safety and efficacy will be crucial in determining its future applications in medicine.